Cas no 2172128-25-3 (methyl 3-oxo-1-4-(propan-2-yloxy)phenylcyclobutane-1-carboxylate)

• Product Name: methyl 3-oxo-1-4-(propan-2-yloxy)phenylcyclobutane-1-carboxylate
• CAS No: 2172128-25-3
• MF: C₁₅H₁₈O₄
• MW: 262.301024913788
• CID: 6313651
• PubChem ID: 165524093
• Update Time: 2025-10-23

methyl 3-oxo-1-4-(propan-2-yloxy)phenylcyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-oxo-1-4-(propan-2-yloxy)phenylcyclobutane-1-carboxylate
• methyl 3-oxo-1-[4-(propan-2-yloxy)phenyl]cyclobutane-1-carboxylate
• 2172128-25-3
• EN300-1450272

• Inchi： 1S/C15H18O4/c1-10(2)19-13-6-4-11(5-7-13)15(14(17)18-3)8-12(16)9-15/h4-7,10H,8-9H2,1-3H3
• InChI Key： RONAMCZNGIWHTR-UHFFFAOYSA-N
• SMILES： O=C1CC(C(=O)OC)(C2C=CC(=CC=2)OC(C)C)C1

Computed Properties

• Exact Mass: 262.12050905g/mol
• Monoisotopic Mass: 262.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.6Ų

Additional information on methyl 3-oxo-1-4-(propan-2-yloxy)phenylcyclobutane-1-carboxylate

Methyl 3-Oxo-1-(4-(Propan-2-Yloxy)Phenyl)Cyclobutane-1-Carboxylate (CAS No. 2172128-25-3)

Methyl 3-Oxo-1-(4-(Propan-2-Yloxy)Phenyl)Cyclobutane-1-Carboxylate, with the CAS number 2172128-25-3, is a compound of significant interest in the field of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclobutane ring with a phenyl group substituted with a propan-2-yloxy moiety and a methyl ester group. The presence of the cyclobutane ring introduces strain into the molecule, making it a valuable candidate for studying strained-ring chemistry and its applications in drug design and materials synthesis.

The synthesis of this compound typically involves multi-step organic reactions, including nucleophilic substitutions, esterifications, and cyclizations. Recent advancements in asymmetric catalysis have enabled the selective formation of enantiopure derivatives of this compound, which are particularly useful in pharmaceutical research. The strained cyclobutane ring in this molecule has been shown to exhibit unique reactivity under various reaction conditions, making it a promising building block for constructing complex molecular architectures.

One of the most intriguing aspects of Methyl 3-Oxo-1-(4-(Propan-2-Yloxy)Phenyl)Cyclobutane-1-Carboxylate is its potential application in drug delivery systems. Studies have demonstrated that the compound can serve as a versatile linker in bioconjugate chemistry, facilitating the attachment of therapeutic agents to targeting ligands. Moreover, its ability to undergo controlled ring-opening reactions under physiological conditions makes it an attractive candidate for stimuli-responsive drug delivery platforms.

In terms of biological activity, recent research has highlighted the compound's potential as an inhibitor of certain enzymes involved in metabolic pathways. For instance, studies conducted using computational docking and in vitro assays have shown that the compound can bind to specific protein targets with high affinity. These findings underscore its potential as a lead compound for developing novel therapeutic agents.

From a materials science perspective, Methyl 3-Oxo-1-(4-(Propan-2-Yloxy)Phenyl)Cyclobutane-1-Carboxylate has been explored as a precursor for generating functional polymers and cross-linked networks. The strain inherent in the cyclobutane ring allows for dynamic covalent chemistry to occur under mild conditions, enabling the formation of adaptive materials with tunable mechanical properties.

In summary, Methyl 3-Oxo-1-(4-(Propan-2-Yloxy)Phenyl)Cyclobutane-1-Carboxylate (CAS No. 2172128-25-3) is a multifaceted compound with applications spanning drug design, materials science, and chemical synthesis. Its unique structure and reactivity continue to inspire innovative research directions, solidifying its position as an important molecule in contemporary chemical research.